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Compound of Interest

Compound Name: Monomenthyl succinate

Cat. No.: B1246346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monomethyl succinate, also known as succinic acid monomethyl ester, is a dicarboxylic acid

monoester that serves as a key intermediate in various organic and pharmaceutical syntheses.

Its physical properties, particularly its melting and boiling points, are critical parameters for its

purification, handling, and application in further chemical reactions. This technical guide

provides an in-depth overview of the melting and boiling points of monomethyl succinate,

details the experimental protocols for their determination, and illustrates a relevant synthetic

pathway.

Physicochemical Data
The melting and boiling points of monomethyl succinate are well-documented, though slight

variations in reported values exist, often attributable to differences in experimental conditions

and sample purity.
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Physical Property Value Conditions

Melting Point 52 - 60 °C Ambient Pressure

Boiling Point 151 °C 20 mmHg

259.2 °C 760 mmHg

Appearance
White crystalline powder or

chunks
-

Experimental Protocols
Accurate determination of melting and boiling points is fundamental in chemical analysis. The

following are detailed methodologies applicable to a crystalline organic solid like monomethyl

succinate.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Materials:

Monomethyl succinate sample

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for pulverizing crystals)

Procedure:

Sample Preparation: A small amount of dry monomethyl succinate is placed on a clean, dry

surface. The open end of a capillary tube is pressed into the sample, forcing a small amount

of the solid into the tube. The tube is then inverted and tapped gently to pack the sample into
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the sealed end. This process is repeated until a packed sample column of 2-3 mm in height

is achieved.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for

thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. For pure monomethyl succinate, this

range should be narrow, typically within 1-2°C.

Boiling Point Determination at Reduced Pressure
(Microscale Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For substances that may decompose at their atmospheric

boiling point, determination at reduced pressure is necessary.

Materials:

Monomethyl succinate sample

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Vacuum source and manometer

Procedure:
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Sample Preparation: A small amount of monomethyl succinate is placed in the small test

tube.

Apparatus Setup: A capillary tube is inverted (sealed end up) and placed inside the test tube

containing the sample. The test tube is then attached to a thermometer.

Vacuum Application: The apparatus is connected to a vacuum source, and the pressure is

reduced to the desired level (e.g., 20 mmHg) and measured with a manometer.

Heating: The assembly is immersed in a heating bath. The bath is heated gradually.

Observation: As the liquid heats, trapped air in the inverted capillary will bubble out. The

boiling point is the temperature at which a steady stream of bubbles emerges from the

capillary tip. To confirm, the heating is stopped, and as the liquid cools, the temperature at

which the liquid is drawn back into the capillary tube is recorded as the boiling point at that

specific pressure.

Synthesis of Monomethyl Succinate
A common and efficient method for the synthesis of monomethyl succinate is the esterification

of succinic anhydride with methanol. This reaction proceeds via the ring-opening of the

anhydride.
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Synthesis of Monomethyl Succinate from Succinic Anhydride.

Signaling Pathway Involvement
Recent research has highlighted the role of monomethyl succinate as a signaling molecule,

particularly in metabolic processes. For instance, it has been shown to stimulate insulin
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secretion from pancreatic β-cells. This involves its uptake and metabolism within the cell,

leading to changes in cellular energy status and signaling cascades.
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Proposed pathway for Monomethyl Succinate-induced insulin secretion.

To cite this document: BenchChem. [Monomethyl Succinate: A Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246346#monomethyl-succinate-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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